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Compound of Interest

Compound Name: 3,6-Dimethoxyphthalonitrile

CAS No.: 40904-87-8

Cat. No.: B186326

Get Quote

This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of the safe handling, storage, and emergency procedures for 3,6-
Dimethoxyphthalonitrile. By synthesizing toxicological data from structurally related

compounds and established laboratory safety protocols, this document outlines the critical

measures necessary to mitigate risks and ensure a safe research environment. The causality

behind each procedural recommendation is explained to foster a deeper understanding of

chemical hygiene and risk management.

Section 1: Chemical Identity and Properties
3,6-Dimethoxyphthalonitrile is an aromatic organic compound featuring a benzene ring

substituted with two methoxy groups and two adjacent nitrile groups. This specific arrangement

of functional groups makes it a valuable precursor, particularly in the synthesis of

phthalocyanine derivatives, which have applications in materials science and photodynamic

therapy.[1] Understanding its fundamental properties is the first step in a robust safety

assessment.

Table 1: Physicochemical Properties of 3,6-Dimethoxyphthalonitrile
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Property Value Source

IUPAC Name
3,6-dimethoxybenzene-1,2-

dicarbonitrile
[2]

CAS Number 40904-87-8 [2]

Molecular Formula C₁₀H₈N₂O₂ [2]

Molecular Weight 188.18 g/mol [3]

Appearance Solid (form may vary) Inferred

Solubility
Insoluble in water; Soluble in

some organic solvents
[4] (Inferred from Phthalonitrile)

Melting/Boiling Point Data not available [5][6] (For related compounds)

Section 2: Hazard Identification and Toxicological
Profile
While specific toxicological data for 3,6-Dimethoxyphthalonitrile is not extensively published,

a robust hazard assessment can be constructed by examining the known risks of its core

functional groups: the aromatic nitrile and methoxybenzene moieties.

The primary toxicological concern with organic nitriles is their potential to metabolize into

cyanide ions in the body.[7] This metabolic pathway is a critical consideration for all handling

procedures. The parent compound, phthalonitrile, is classified as toxic or fatal if swallowed.[8]

[9] The probable oral lethal dose for a related compound in humans is estimated to be between

50-500 mg/kg, highlighting the significant risk of acute toxicity upon ingestion.[7]

Furthermore, substituted benzonitriles are frequently categorized as harmful if swallowed, in

contact with skin, or if inhaled, and may cause skin, eye, and respiratory irritation.[10][11]

Hazard Causality:

Nitrile Group (-C≡N): The toxicity of nitriles is primarily linked to their in vivo metabolism,

where cytochrome P450 enzymes in the liver can convert them to free cyanide.[7] Cyanide

inhibits cellular respiration, leading to rapid systemic toxicity.
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Aromatic Structure: As a solid, the primary inhalation risk comes from dust or aerosol

generation.[11][12] Dermal absorption is another significant route of exposure for aromatic

compounds.[13]

Thermal Decomposition: In a fire or during uncontrolled heating, nitrogen-containing organic

compounds can release highly toxic gases, including nitrogen oxides (NOx) and hydrogen

cyanide (HCN).[9][14]

Table 2: Inferred GHS Hazard Classification and Precautionary Statements

Hazard Class Pictogram Signal Word
Hazard
Statement (H-
code)

Precautionary
Statement (P-
code)

Acute Toxicity

(Oral)
Danger

H301: Toxic if

swallowed.[8][15]

P264, P270,

P301+P310,

P405, P501.[8]

[16]

Acute Toxicity

(Dermal)
Warning

H312: Harmful in

contact with skin.

(Inferred)

P280.[12]

Acute Toxicity

(Inhalation)
Warning

H332: Harmful if

inhaled.

(Inferred)

P261, P271.[12]

Skin Irritation Warning

H315: Causes

skin irritation.

(Inferred)

P280,

P302+P352.[11]

Eye Irritation Warning

H319: Causes

serious eye

irritation.

(Inferred)

P280,

P305+P351+P33

8.[12]

Section 3: Risk Management and Safe Handling
Protocols
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A proactive risk management strategy is essential. This involves a combination of engineering

controls, administrative procedures, and personal protective equipment (PPE) designed to

minimize all potential routes of exposure.

Engineering Controls
The primary engineering control for handling 3,6-Dimethoxyphthalonitrile is a certified

chemical fume hood.

Causality: A fume hood is critical because it prevents the inhalation of fine powders or dust,

which is a primary exposure risk for solid chemicals.[11] It also provides a contained space

to manage spills and protects the user from splashes. All weighing, transferring, and reaction

setup operations should be performed within the sash of a functioning fume hood.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the final barrier between the researcher and the chemical.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Specification Rationale and Protocol

Hand Protection Nitrile gloves (disposable).[17]

Thin nitrile gloves provide

excellent protection against

incidental contact.[13][18]

Crucially, they should be

changed immediately if

contamination is suspected.

[19] For prolonged operations

or when handling larger

quantities, consider double-

gloving. Always inspect gloves

for defects before use and

remove them before leaving

the laboratory to prevent cross-

contamination.[18][20]

Eye Protection Chemical safety goggles.

Goggles provide a seal around

the eyes, protecting against

dust particles and splashes

from all angles. Standard

safety glasses are insufficient.

Skin & Body
Fully-buttoned laboratory coat;

long pants; closed-toe shoes.

This combination prevents

accidental skin contact from

minor spills or dust. Ensure

there is no exposed skin on

the arms or legs.

Respiratory
Not required if handled

exclusively in a fume hood.

If engineering controls fail or

for emergency spill cleanup, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates would be

necessary.

Safe Handling Workflow
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The following workflow is a self-validating system, designed to ensure safety at each step of a

typical laboratory procedure.

Caption: Workflow for handling 3,6-Dimethoxyphthalonitrile.

Section 4: Emergency Procedures
Immediate and correct action during an emergency is critical to minimizing harm.

Exposure Protocols
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[11] Seek immediate medical

attention. The reason for prolonged flushing is to ensure the complete removal of any

residual solid particles from the skin.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[11] Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[11]

Ingestion:Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk.[11] Seek immediate medical attention and

provide the Safety Data Sheet (or this guide) to the medical personnel.[9]
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Exposure Event Occurs

Skin Contact Eye Contact Inhalation Ingestion

Flush with Water (15 min)
Remove Contaminated Clothing

Flush with Water (15 min)
Hold Eyelids Open

Move to Fresh Air
Provide Artificial Respiration if Needed

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision tree for responding to an exposure event.

Fire and Spill Response
Fire: In case of a small fire, use a dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam extinguisher.[9] Firefighters must wear self-contained breathing apparatus (SCBA) due

to the risk of hazardous decomposition products like HCN and NOx.[9][14]

Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it into a labeled, sealed container for hazardous waste disposal.[9][12] Decontaminate

the area with an appropriate solvent and then soap and water. Ensure proper PPE is worn

during cleanup. Do not allow the chemical to enter drains.[9][12]

Section 5: Storage and Disposal
Storage: Store 3,6-Dimethoxyphthalonitrile in a tightly closed container in a cool, dry, and

well-ventilated area.[10] It should be stored away from incompatible materials such as strong
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oxidizing agents, strong acids, and strong bases.[10] Designate a specific storage location

within a cabinet for toxic solids.

Disposal: All waste, including contaminated gloves, weighing papers, and excess chemical,

must be disposed of as hazardous chemical waste.[8] Follow all local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance on waste stream management.

Section 6: Application Context: A Precursor for
Phthalocyanine Synthesis
3,6-Dimethoxyphthalonitrile is a key building block for producing 1,8(11),15(18),22(25)-

octasubstituted phthalocyanines. These complex macrocycles have significant potential in

fields like photodynamic cancer therapy and as advanced materials for electronics.[1] The

synthesis typically involves a cyclotetramerization reaction, often in the presence of a metal salt

(like zinc, copper, or cobalt salts) in a high-boiling point solvent.[1] Understanding this context

is vital, as the reaction conditions (high temperatures, use of other reagents) introduce

additional hazards that must be managed alongside those of the starting material.
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Caption: General workflow for Phthalocyanine synthesis.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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